Cas no 2172143-59-6 (2-(N-ethylacetamido)-1,3-thiazol-4-ylmethanesulfonyl fluoride)

• Product Name: 2-(N-ethylacetamido)-1,3-thiazol-4-ylmethanesulfonyl fluoride
• CAS No: 2172143-59-6
• MF: C₈H₁₁FN₂O₃S₂
• MW: 266.312942743301
• CID: 6362821
• PubChem ID: 165869309
• Update Time: 2025-08-04

2-(N-ethylacetamido)-1,3-thiazol-4-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(N-ethylacetamido)-1,3-thiazol-4-ylmethanesulfonyl fluoride
• [2-(N-ethylacetamido)-1,3-thiazol-4-yl]methanesulfonyl fluoride
• 2172143-59-6
• EN300-1451331

• Inchi： 1S/C8H11FN2O3S2/c1-3-11(6(2)12)8-10-7(4-15-8)5-16(9,13)14/h4H,3,5H2,1-2H3
• InChI Key： IHQOSZUBCRIRQR-UHFFFAOYSA-N
• SMILES： S(CC1=CSC(=N1)N(C(C)=O)CC)(=O)(=O)F

Computed Properties

• Exact Mass: 266.01951273g/mol
• Monoisotopic Mass: 266.01951273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 104Ų

Additional information on 2-(N-ethylacetamido)-1,3-thiazol-4-ylmethanesulfonyl fluoride

Introduction to 2-(N-ethylacetamido)-1,3-thiazol-4-ylmethanesulfonyl fluoride (CAS No. 2172143-59-6)

2-(N-ethylacetamido)-1,3-thiazol-4-ylmethanesulfonyl fluoride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 2172143-59-6, belongs to a class of molecules that exhibit promising properties for use in drug development and synthetic chemistry. The unique structural features of this compound, including its thiazole core and sulfonyl fluoride functional group, make it a versatile intermediate in the synthesis of various bioactive molecules.

The thiazole ring is a heterocyclic structure consisting of sulfur and nitrogen atoms, which is known for its presence in numerous biologically active compounds. Its incorporation into the molecular framework of 2-(N-ethylacetamido)-1,3-thiazol-4-ylmethanesulfonyl fluoride enhances the compound's potential for interaction with biological targets. The sulfonyl fluoride group, on the other hand, is a reactive moiety that is frequently employed in medicinal chemistry for the introduction of fluorine atoms into drug candidates. Fluorine substitution can significantly influence the pharmacokinetic properties of a molecule, including its metabolic stability and binding affinity.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated sulfonyl compounds in the development of novel therapeutic agents. Studies have demonstrated that the presence of a sulfonyl fluoride group can improve the binding affinity of small molecules to their target proteins, thereby enhancing their therapeutic efficacy. For instance, fluorinated sulfonyl compounds have been shown to exhibit potent inhibitory activity against various enzymes and receptors involved in human diseases.

The N-ethylacetamido moiety in the name of this compound suggests its potential utility as a pharmacophore in the design of bioactive molecules. This group is commonly found in pharmaceuticals and can contribute to the solubility and bioavailability of drug candidates. The combination of these structural elements makes 2-(N-ethylacetamido)-1,3-thiazol-4-ylmethanesulfonyl fluoride a valuable building block for synthetic chemists working on drug discovery projects.

In recent years, there has been growing interest in the use of thiazole derivatives as scaffolds for the development of new drugs. Thiazole-based compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The structural flexibility of thiazole allows for modifications at multiple positions, enabling the synthesis of a diverse range of derivatives with tailored biological activities.

The reactivity of the sulfonyl fluoride group in 2-(N-ethylacetamido)-1,3-thiazol-4-ylmethanesulfonyl fluoride also makes it a useful intermediate for further functionalization. Sulfonyl fluorides can undergo nucleophilic substitution reactions to introduce various functional groups, such as amines or alcohols, into the molecular structure. This property is particularly valuable in medicinal chemistry, where such modifications can be used to optimize the pharmacological properties of drug candidates.

Current research in synthetic chemistry has focused on developing efficient methods for the preparation of complex molecules like 2-(N-ethylacetamido)-1,3-thiazol-4-ylmethanesulfonyl fluoride. Advances in catalytic processes and green chemistry principles have enabled more sustainable and scalable synthesis routes for these compounds. These developments are crucial for facilitating high-throughput screening programs and accelerating the discovery of new therapeutic agents.

The potential applications of this compound extend beyond drug development. Its unique structural features make it a candidate for use in materials science and agrochemical research. For example, thiazole derivatives have been explored as components in corrosion inhibitors and agricultural chemicals due to their ability to interact with metal surfaces and biological targets.

In conclusion,2-(N-ethylacetamido)-1,3-thiazol-4-ylmethanesulfonyl fluoride (CAS No. 2172143-59-6) represents an intriguing compound with significant potential in pharmaceutical and biochemical research. Its combination of reactive functional groups and biologically relevant structural motifs positions it as a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance in advancing scientific understanding and therapeutic innovation is likely to grow.